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Compound of Interest

Compound Name: (S)-GLPG0974

Cat. No.: B607655 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like (S)-GLPG0974 are paramount to ensuring laboratory safety

and environmental protection. This guide provides a comprehensive, step-by-step framework

for the safe disposal of (S)-GLPG0974, a potent and selective antagonist of the free fatty acid

receptor 2 (FFA2).[1][2][3][4] Adherence to these procedures is critical for maintaining a safe

research environment and complying with regulatory standards.

I. Pre-Disposal Safety and Hazard Assessment
Before initiating any disposal procedures, a thorough understanding of the compound's

characteristics is essential. While a specific Safety Data Sheet (SDS) for (S)-GLPG0974 is not

publicly available, its nature as a bioactive, investigational drug necessitates a cautious

approach.

Key Compound Information:
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Property Data Source

Chemical Name

4-[[(R)-1-(Benzo[b]thiophene-

3-carbonyl)-2-methyl-azetidine-

2-carbonyl]-(3-chloro-benzyl)-

amino]-butyric acid

[2]

CAS Number 1391076-61-1 [2]

Molecular Formula C₂₅H₂₅ClN₂O₄S [2]

Molecular Weight 485.00 g/mol [2]

Form White to beige powder [2]

Solubility DMSO: 2 mg/mL [2]

Storage 2-8°C [2]

Given its biological activity and status as an investigational new drug, (S)-GLPG0974 should

be handled as a potentially hazardous substance. All personnel involved in its disposal must

wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and

a lab coat.

II. Regulatory Framework for Investigational Drug
Disposal
The disposal of investigational drugs is strictly regulated to prevent environmental

contamination and ensure public health. All procedures must align with federal and local

regulations.

Federal Regulations: In the United States, the primary regulation governing the disposal of

pharmaceutical waste is the Resource Conservation and Recovery Act (RCRA),

administered by the Environmental Protection Agency (EPA).[5][6] Investigational drugs, both

used and unused, must be managed in accordance with RCRA guidelines.[5][6]

Institutional Policies: Research institutions and companies have dedicated Environmental

Health and Safety (EHS) departments that establish specific protocols for chemical and

pharmaceutical waste disposal. It is mandatory to consult with your institution's EHS office
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before disposing of (S)-GLPG0974. They will provide guidance on whether the compound is

classified as a hazardous waste and the appropriate disposal pathways.

III. Step-by-Step Disposal Protocol
The following protocol outlines the general steps for the safe disposal of (S)-GLPG0974. This

should be adapted to comply with your institution's specific requirements.

1. Waste Identification and Segregation:

Do not mix (S)-GLPG0974 with other chemical waste streams unless explicitly approved by

your EHS department.

Segregate waste into the following categories:

Unused or expired pure compound.

Contaminated materials (e.g., pipette tips, gloves, empty vials).

Solutions containing (S)-GLPG0974.

2. Waste Containment and Labeling:

Solid Waste:

Collect the pure compound and grossly contaminated items in a designated, leak-proof

hazardous waste container.

The container must be compatible with the chemical properties of (S)-GLPG0974.

Liquid Waste:

Collect solutions containing (S)-GLPG0974 in a separate, sealed, and leak-proof

container.

Do not fill containers beyond 90% capacity to prevent spills.

Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b607655?utm_src=pdf-body
https://www.benchchem.com/product/b607655?utm_src=pdf-body
https://www.benchchem.com/product/b607655?utm_src=pdf-body
https://www.benchchem.com/product/b607655?utm_src=pdf-body
https://www.benchchem.com/product/b607655?utm_src=pdf-body
https://www.benchchem.com/product/b607655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label all waste containers with the words "Hazardous Waste."

The label must include:

The full chemical name: (S)-GLPG0974

The concentration and quantity of the waste.

The date of accumulation.

The associated hazards (e.g., "Bioactive," "Chemical Hazard").

3. On-Site Storage:

Store waste containers in a designated, secure Satellite Accumulation Area (SAA) that is

under the control of the laboratory personnel.

Ensure the storage area is well-ventilated and away from heat sources or incompatible

materials.

4. Final Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

EHS will coordinate with a licensed hazardous waste vendor for final disposal, which

typically involves high-temperature incineration.[6][7]

Never dispose of (S)-GLPG0974 down the drain or in the regular trash. This is a violation of

environmental regulations and can lead to contamination of water systems.[5]

5. Documentation:

Maintain meticulous records of the disposal of (S)-GLPG0974. This is a critical component of

Good Clinical Practice (GCP) and institutional compliance.[8]

Your records should include:
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The amount of compound disposed of.

The date of disposal.

The method of disposal.

The names of the personnel involved.

IV. Experimental Workflow and Disposal Logic
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of (S)-GLPG0974.
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Segregate Waste Streams

Yes
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Caption: Disposal Decision Workflow for (S)-GLPG0974.
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Laboratory Procedures EHS & Vendor Procedures
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hazardous waste
Step 3 Final Disposal Transport to licensed facility
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Step 4 {Documentation|Maintain detailed records of

disposal activities}
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Caption: Procedural Flow for (S)-GLPG0974 Disposal.

By adhering to these guidelines and working closely with your institution's safety personnel,

you can ensure the responsible and compliant disposal of (S)-GLPG0974, safeguarding both

your laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607655#s-glpg0974-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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